Cas no 2228970-24-7 (2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol
• CAS No: 2228970-24-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6228794
• PubChem ID: 165944490
• Update Time: 2025-11-01

2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol
• [2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropyl]methanol
• 2228970-24-7
• EN300-1813540

• Inchi： 1S/C9H14N2O/c1-8(2)5-9(8,6-12)7-3-10-11-4-7/h3-4,12H,5-6H2,1-2H3,(H,10,11)
• InChI Key： QORATLUEMWYZGY-UHFFFAOYSA-N
• SMILES： OCC1(C2C=NNC=2)CC1(C)C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.9Ų

Additional information on 2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol

Introduction to 2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol (CAS No. 2228970-24-7)

2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its promising biological activities and synthetic versatility. With the CAS number 2228970-24-7, this molecule represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, offering potential applications in drug discovery and development. The compound's framework combines a cyclopropyl moiety with a pyrazole ring, elements that are frequently employed in the design of bioactive molecules.

The pyrazole moiety, specifically positioned at the 4-position in this compound, is well-documented for its role in modulating various biological pathways. Pyrazole derivatives are known for their broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The cyclopropyl group, on the other hand, introduces rigidity to the molecular structure, which can influence both the pharmacokinetic profile and the binding affinity of the compound to its target receptors. This combination of structural features makes 2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol a compelling candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The 1H-pyrazole scaffold has been particularly studied for its ability to interact with biological targets in a manner that is both specific and potent. For instance, studies have shown that pyrazole derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are often implicated in various diseases. The presence of the cyclopropyl group in 2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol may further enhance its binding interactions by providing a stable three-dimensional structure that fits snugly into the active sites of these enzymes.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The structural features of 2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol suggest that it could be modified to improve its pharmacological properties without losing its core bioactivity. This flexibility is crucial in medicinal chemistry, where slight modifications can lead to significant improvements in efficacy and safety. Researchers have already begun exploring synthetic routes to derivatize this molecule, aiming to optimize its pharmacokinetic profile and target specificity.

The synthesis of 2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol involves several key steps that highlight the ingenuity of modern organic chemistry. The introduction of the pyrazole ring typically requires a condensation reaction between an appropriate hydrazine derivative and a β-keto ester or ketone. Subsequent functionalization of the cyclopropyl group can then be achieved through various chemical transformations, such as alkylation or oxidation reactions. These synthetic strategies not only demonstrate the versatility of pyrazole chemistry but also provide valuable insights into how structural modifications can be tailored to achieve desired biological outcomes.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the compound's biological activity before conducting expensive wet-lab experiments. This approach has been particularly effective in identifying potential drug candidates with high affinity for specific targets. By integrating experimental data with computational predictions, scientists can more efficiently navigate the complex landscape of drug discovery.

The potential applications of 2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals as well. For example, derivatives of this compound could be designed to interact with enzymes involved in plant growth regulation or pest control. Such applications would leverage the same biochemical principles that make this molecule promising for therapeutic use but in a different context altogether.

In conclusion, 2,2-dimethyl-1-(1H-pyrazol-4-yl)cyclopropylmethanol (CAS No. 2228970-24-7) represents a significant advancement in the field of heterocyclic chemistry and medicinal chemistry. Its unique structure combines elements known to exhibit strong biological activity with features that enhance binding affinity and pharmacokinetic properties. As research continues to uncover new synthetic strategies and computational tools, 2,2-dimethyl - 1 - ( 1 H - pyrazol - 4 - yl ) - cycloprop ylmethanol has the potential to become a cornerstone molecule in future drug development efforts.